N,N-dimethyl-2-{4-[(methylamino)methyl]phenoxy}ethanamine

• IUPAC Name: N,N-dimethyl-2-[4-(methylaminomethyl)phenoxy]ethanamine
• InChI: InChI=1S/C12H20N2O/c1-13-10-11-4-6-12(7-5-11)15-9-8-14(2)3/h4-7,13H,8-10H2,1-3H3
• InChI Key: QNDNYVSDXRFJJW-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=C(C=C1)OCCN(C)C
• Molecular Formula: C12H20N2O
• DSSTOX Substance ID: DTXSID60594612
• Molecular Weight: 208.30 g/mol
• CAS RN: 886851-38-3

Description

The compound of interest, N,N-dimethyl-2-{4-[(methylamino)methyl]phenoxy}ethanamine, is not directly studied in the provided papers. However, the papers do discuss related compounds and their characteristics, which can provide insights into the behavior of similar organic molecules. For instance, the first paper examines N,N-bis(3,5-dimethyl-2-hydroxybenzyl)methylamine, a model compound for benzoxazine monomers, and its vibrational properties in the fingerprint region of infrared and Raman spectra . The second paper focuses on the crystal structure and hydrogen-bonding characteristics of the same compound, which is relevant for understanding the molecular interactions that could be present in N,N-dimethyl-2-{4-[(methylamino)methyl]phenoxy}ethanamine . The third paper discusses the reaction of acetylenecarboxylic acid with various amines, reaffirming the enamine structure facilitated by intramolecular hydrogen bonding . These studies provide a foundation for understanding the behavior of benzoxazine derivatives and related amines.

Synthesis Analysis

The synthesis of related compounds, such as those discussed in the papers, typically involves the reaction of specific precursors under controlled conditions to form the desired molecular structure. While the exact synthesis of N,N-dimethyl-2-{4-[(methylamino)methyl]phenoxy}ethanamine is not detailed, the principles of organic synthesis, such as the formation of amine linkages and the introduction of functional groups, are applicable . The papers do not provide case studies on the synthesis of the exact compound but do offer insights into the synthesis of structurally related compounds.

Molecular Structure Analysis

The molecular structure of compounds similar to N,N-dimethyl-2-{4-[(methylamino)methyl]phenoxy}ethanamine can be elucidated using techniques such as X-ray crystallography, as demonstrated in the second paper . This method allows for the determination of the three-dimensional arrangement of atoms within a molecule and the identification of intramolecular interactions, such as hydrogen bonding. The vibrational spectroscopy techniques discussed in the first paper are also valuable tools for understanding the molecular structure through the analysis of vibrational modes .

Chemical Reactions Analysis

The third paper provides an example of how amines react with acetylenecarboxylic acid to form various products, including enamine structures stabilized by intramolecular hydrogen bonding . This type of reaction analysis is crucial for understanding the reactivity of functional groups present in N,N-dimethyl-2-{4-[(methylamino)methyl]phenoxy}ethanamine and predicting its behavior in chemical transformations.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like N,N-dimethyl-2-{4-[(methylamino)methyl]phenoxy}ethanamine can be inferred from the properties of similar compounds discussed in the papers. For example, the vibrational spectroscopy data can provide information on the compound's stability and reactivity . The crystal structure analysis reveals the solid-state properties, such as the compound's packing and potential for forming polymers or resins . The reaction analysis with acetylenecarboxylic acid highlights the compound's potential for forming stable tautomeric forms . These properties are essential for understanding the compound's behavior in various environments and potential applications.

Scientific Research Applications

Potential Applications in Neuroscience

Compounds structurally related to "N,N-dimethyl-2-{4-[(methylamino)methyl]phenoxy}ethanamine" might be explored for their interactions with neurotransmitter systems, particularly in the context of sigma-1 receptors. Such compounds could have implications in studies aimed at understanding neuroprotective mechanisms, brain function modulation, and potentially in the treatment of neurological disorders. Research could focus on the role of these compounds in tissue protection, regeneration, and their effects on cellular bioenergetics and immunoregulation within the nervous system (Frecska et al., 2013).